Cas no 62632-66-0 (D-Alanine, N-[N-[N-[(phenylmethoxy)carbonyl]-L-alanyl]-L-alanyl]-)

• Product name: D-Alanine, N-[N-[N-[(phenylmethoxy)carbonyl]-L-alanyl]-L-alanyl]-
• CAS No: 62632-66-0
• MF: C₁₇H₂₃N₃O₆
• MW: 365.38102
• CID: 437257
• PubChem ID: 71384382

D-Alanine, N-[N-[N-[(phenylmethoxy)carbonyl]-L-alanyl]-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[N-[N-[(phenylmethoxy)carbonyl]-L-alanyl]-L-alanyl]-
• DTXSID60806646
• N-[(Benzyloxy)carbonyl]-L-alanyl-L-alanyl-D-alanine
• 62632-66-0

• Inchi： InChI=1S/C17H23N3O6/c1-10(14(21)19-12(3)16(23)24)18-15(22)11(2)20-17(25)26-9-13-7-5-4-6-8-13/h4-8,10-12H,9H2,1-3H3,(H,18,22)(H,19,21)(H,20,25)(H,23,24)/t10-,11-,12+/m0/s1
• InChI Key： XBQPONGEMLXIKR-SDDRHHMPSA-N
• SMILES： CC(C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 365.15879
• Monoisotopic Mass: 365.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 133.83